Cas no 59079-70-8 (2,7-Difluoronaphthalene)

• Product Name: 2,7-Difluoronaphthalene
• CAS No: 59079-70-8
• MF: C₁₀H₆F₂
• MW: 164.151449680328
• CID: 4936171
• Update Time: 2025-04-24

2,7-Difluoronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,7-difluoronaphthalene
• 2,7-Difluoronaphthalene

• Inchi： 1S/C10H6F2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6H
• InChI Key： YJERWJLXBJASQM-UHFFFAOYSA-N
• SMILES： FC1=CC=C2C=CC(=CC2=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Additional information on 2,7-Difluoronaphthalene

Introduction to 2,7-Difluoronaphthalene (CAS No. 59079-70-8)

2,7-Difluoronaphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 59079-70-8, is a fluorinated aromatic hydrocarbon that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its two fluorine atoms substituting at the 2 and 7 positions of the naphthalene ring, exhibits unique electronic and steric properties that make it a valuable intermediate in the development of various chemical applications.

The structural motif of 2,7-difluoronaphthalene imparts distinct reactivity compared to its parent compound, naphthalene. The presence of fluorine atoms not only enhances the compound's stability but also influences its interaction with biological systems. This has led to its exploration in medicinal chemistry, where fluorinated aromatic compounds are increasingly recognized for their potential to improve drug efficacy and metabolic stability.

In recent years, 2,7-difluoronaphthalene has been studied for its role in synthesizing advanced materials and functional molecules. Its electron-withdrawing nature due to fluorine substitution makes it a useful building block for designing organic semiconductors and liquid crystals. Additionally, the compound's ability to participate in cross-coupling reactions has opened avenues for creating complex molecular architectures with applications in catalysis and polymer science.

One of the most compelling aspects of 2,7-difluoronaphthalene is its utility in pharmaceutical research. The fluorine atoms at the 2 and 7 positions can modulate the pharmacokinetic properties of attached biomolecules, enhancing their bioavailability and resistance to degradation. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer and infectious disorders. The growing body of literature highlights its significance as a key intermediate in drug discovery pipelines.

The synthesis of 2,7-difluoronaphthalene typically involves fluorination reactions on naphthalene precursors. Advanced synthetic methodologies, such as electrochemical fluorination or metal-catalyzed C-H activation, have been employed to achieve high regioselectivity and yield. These techniques not only streamline the production process but also enable access to derivatives with tailored properties for specialized applications.

From an industrial perspective, 2,7-difluoronaphthalene represents a promising candidate for large-scale manufacturing due to its relatively stable nature and well-established synthetic routes. Its incorporation into industrial processes aligns with the growing demand for high-performance materials and pharmaceuticals that benefit from fluorine-enhanced characteristics. Companies specializing in fine chemicals have integrated this compound into their product portfolios to meet the needs of diverse research sectors.

The environmental impact of producing and utilizing 2,7-difluoronaphthalene is another critical consideration. While fluorinated compounds offer numerous advantages in terms of reactivity and stability, their handling requires adherence to sustainable practices. Efforts are underway to optimize synthetic pathways that minimize waste generation and energy consumption without compromising efficiency. Such initiatives underscore the commitment within the chemical industry to balance innovation with environmental responsibility.

Future research directions for 2,7-difluoronaphthalene may explore its potential in emerging fields such as photovoltaics and optoelectronics. The compound's ability to absorb light across specific wavelengths makes it a candidate for developing next-generation solar cells and light-emitting diodes (LEDs). Furthermore, its incorporation into molecular frameworks could lead to breakthroughs in data storage technologies due to its unique electronic properties.

In conclusion,2,7-difluoronaphthalene (CAS No. 59079-70-8) stands as a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its role in pharmaceutical development underscores its importance as a key intermediate for designing next-generation therapeutics. As synthetic methodologies continue to evolve,2,7-difluoronaphthalene is poised to remain at the forefront of innovation in both academic research and industrial applications.